Cas no 921054-41-3 (2-ethoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide
• CAS No: 921054-41-3
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5874197
• PubChem ID: 18565626
• Update Time: 2025-09-20

2-ethoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide, 2-ethoxy-N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-
• F2070-0561
• 2-ethoxy-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]naphthalene-1-carboxamide
• AKOS024625445
• 921054-41-3
• 2-ethoxy-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)-1-naphthamide
• 2-ethoxy-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}naphthalene-1-carboxamide
• 2-ethoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide

• Inchi： 1S/C22H21N5O2/c1-3-29-19-13-10-16-6-4-5-7-18(16)21(19)22(28)23-14-20-24-25-26-27(20)17-11-8-15(2)9-12-17/h4-13H,3,14H2,1-2H3,(H,23,28)
• InChI Key： NCIXKMROQGNEBG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(C)C=C3)N=NN=2)=O)=C2C(C=CC=C2)=CC=C1OCC

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.78±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides